2-Hydroxycycloheptanone
Overview
Description
2-Hydroxycycloheptanone is a useful research compound. Its molecular formula is C7H12O2 and its molecular weight is 128.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Analytical Applications : 2-Hydroxycycloheptanone is used in the synthesis of various compounds. For instance, it was involved in the synthesis of 2-Hydroxy-2,6,6-trimethylcyclohexanone, a versatile intermediate for naturally occurring bioactive metabolites (Subbaraju, Manhas, & Bose, 1992). Additionally, it is a key intermediate in the preparation of both enantiomers of an α-hydroxy ketone via biocatalytic reduction and chemical oxidation, which are crucial for synthesizing bioactive metabolites (Negi, Subbaraju, Manhas, & Bose, 1993).
Pharmacological Research : In pharmacology, derivatives of this compound have been studied for their potential therapeutic applications. For example, 1-[[(3-hydroxy-1-adamantyl)amino]acetyl]-2-cyano-(S)-pyrrolidine, a derivative, was explored as a dipeptidyl peptidase IV inhibitor with potential for treating type 2 diabetes (Villhauer et al., 2003).
Chemical Analysis and Detection : The compound has been utilized in the development of analytical methods for detecting and characterizing various substances. For example, a study on the analytical profiles of methoxetamine, 3-methoxyeticyclidine, and 3-methoxyphencyclidine used techniques such as gas chromatography and mass spectrometry, where similar compounds to this compound were characterized (De Paoli, Brandt, Wallach, Archer, & Pounder, 2013).
Organic Chemistry : In the realm of organic chemistry, this compound and its derivatives have been used to study various chemical reactions, such as the autocondensation of cyclic ketones (Svetozarskii & Zil'berman, 1970). This includes exploring the conditions and structures of the reaction products.
Material Science and Catalysis : Studies have also explored the use of this compound in material science, particularly in catalysis. For instance, its involvement in oxidation reactions catalyzed by vanadium-containing heteropolyanions (Atlamsani, Brégeault, & Ziyad, 1993) shows its relevance in the field of green chemistry and sustainable processes.
Properties
IUPAC Name |
2-hydroxycycloheptan-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O2/c8-6-4-2-1-3-5-7(6)9/h6,8H,1-5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DGRJRBMLOFYFFO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(=O)CC1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Methyl-1H-imidazo[4,5-c]pyridin-6-amine](/img/structure/B7901762.png)
